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Introduction
AZ1495 is a potent, orally active, and selective small molecule inhibitor of Interleukin-1

Receptor-Associated Kinase 4 (IRAK4).[1][2] It also demonstrates inhibitory activity against

IRAK1.[1][2] IRAK4 is a critical serine/threonine kinase that functions as a central regulator in

the signaling pathways initiated by Toll-like receptors (TLRs) and interleukin-1 receptors (IL-

1R).[3][4] These pathways are integral to the innate immune response and, when dysregulated,

are implicated in the pathogenesis of various inflammatory diseases and certain cancers,

particularly hematologic malignancies like Diffuse Large B-cell Lymphoma (DLBCL).[1][5]

AZ1495 exerts its effects by inhibiting the kinase activity of IRAK4, which in turn blocks the

downstream activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase

(MAPK) signaling cascades.[1][5] This inhibition ultimately leads to decreased cell proliferation

and induction of apoptosis in susceptible cancer cell lines.[1]

These application notes provide a comprehensive overview of the in vitro applications of

AZ1495, including detailed protocols for key cell-based assays to characterize its activity and

mechanism of action.
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Target Assay Type IC50 (µM) Kd (µM) Reference

IRAK4 Enzyme Assay 0.005 0.0007 [1]

IRAK4 Cellular Assay 0.052 - [1]

IRAK1 Enzyme Assay 0.023 - [1]

Table 2: Cellular Activity of AZ1495 in DLBCL Cell Lines
Cell Line Assay

Treatment
Conditions

Observed
Effect

Reference

OCI-LY10 (ABC-

DLBCL)
NF-κB Activation

0.001-100 µM,

72 h

Dose-dependent

inhibition
[1]

OCI-LY10 (ABC-

DLBCL)
Cell Growth

0.001-100 µM,

72 h

Dose-dependent

inhibition
[1]

OCI-LY10 (ABC-

DLBCL)
Apoptosis

0-3.3 µM, 14 h

(in combination

with a BTK

inhibitor)

Induction of cell

death
[1]

SUDHL2 (GCB-

DLBCL)
Cell Growth Not specified Not sensitive [1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the IRAK4 signaling pathway targeted by AZ1495 and a

general experimental workflow for its in vitro characterization.
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Caption: IRAK4 Signaling Pathway and the inhibitory action of AZ1495.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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